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Compound of Interest

Compound Name: SUN B8155

Cat. No.: B1139409

For researchers, scientists, and drug development professionals, ensuring safe and efficient
handling of chemical compounds is paramount. This document provides immediate, essential
safety and logistical information for the non-peptide calcitonin receptor agonist, SUN B8155.
The following procedural guidance is based on general laboratory safety protocols and
supplier-provided information.

Quantitative Data Summary

The following table summarizes the key quantitative data available for SUN B8155.
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Property Value Source
Molecular Weight 273.29 g/mol

Formula C14H15N303

Purity >97%

CAS Number 345893-91-6

Solubility in DMSO Soluble to 100 mM

Storage Conditions

Store at +4°C or -20°C for
Powder [1]
long-term storage.

Up to 2 weeks at 4°C; up to 6
In DMSO [1]
months at -80°C.

Operational Plan for Handling SUN B8155

1. Receiving and Inspection:

e Upon receipt, visually inspect the package for any signs of damage or leakage.
 Verify that the product name, CAS number, and quantity match the order.

¢ Personnel handling the incoming shipment should wear nitrile gloves.

2. Storage:

» Store the solid compound in a tightly sealed container in a cool, dry, and well-ventilated area.

[2]
o For long-term storage of the powder, a temperature of -20°C is recommended.[1]
e Stock solutions in DMSO should be stored at -80°C for up to 6 months.[1]

¢ Avoid direct sunlight and sources of ignition.[2]
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3. Personal Protective Equipment (PPE):

Eye Protection: Chemical safety goggles with side shields are required.[2]

Hand Protection: Chemical-resistant gloves (e.g., nitrile) are mandatory.[2]

Skin and Body Protection: A lab coat or other impervious clothing should be worn to prevent
skin contact.[2]

Respiratory Protection: If handling large quantities of the powder or if there is a risk of
aerosol formation, a suitable respirator should be used in a well-ventilated area or fume
hood.[2]

4. Handling and Use:

All handling of SUN B8155 should be conducted in a well-ventilated laboratory, preferably
within a chemical fume hood.

Avoid inhalation of dust or aerosols.[2]

Prevent contact with skin and eyes.[2]

Use appropriate lab equipment (spatulas, weighing paper, etc.) to handle the solid.

Ensure a safety shower and eyewash station are readily accessible.[2]

Disposal Plan

» Waste Categorization: Unused SUN B8155 and any materials contaminated with it should be
treated as hazardous chemical waste.

o Containment: Collect waste in a clearly labeled, sealed container.

o Disposal Route: Dispose of the chemical waste in accordance with local, state, and federal
regulations. Do not dispose of it down the drain or in regular trash.[2]

o Decontamination: Decontaminate surfaces and equipment that have come into contact with
SUN B8155 by scrubbing with a suitable solvent (e.g., alcohol), followed by a soap and

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.dcchemicals.com/usr/uploads/gene/202086/MSDS_20158_DC37848.pdf
https://www.dcchemicals.com/usr/uploads/gene/202086/MSDS_20158_DC37848.pdf
https://www.dcchemicals.com/usr/uploads/gene/202086/MSDS_20158_DC37848.pdf
https://www.dcchemicals.com/usr/uploads/gene/202086/MSDS_20158_DC37848.pdf
https://www.benchchem.com/product/b1139409?utm_src=pdf-body
https://www.dcchemicals.com/usr/uploads/gene/202086/MSDS_20158_DC37848.pdf
https://www.dcchemicals.com/usr/uploads/gene/202086/MSDS_20158_DC37848.pdf
https://www.dcchemicals.com/usr/uploads/gene/202086/MSDS_20158_DC37848.pdf
https://www.benchchem.com/product/b1139409?utm_src=pdf-body
https://www.dcchemicals.com/usr/uploads/gene/202086/MSDS_20158_DC37848.pdf
https://www.benchchem.com/product/b1139409?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1139409?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

water wash.[2]

Experimental Protocol: Preparation of a Stock
Solution

This protocol outlines the steps for preparing a 10 mM stock solution of SUN B8155 in DMSO.

Materials:

SUN B8155 powder

Dimethyl sulfoxide (DMSO), anhydrous
Vortex mixer

Calibrated micropipettes and sterile tips

Sterile microcentrifuge tubes or vials

Procedure:

Allow the vial of SUN B8155 powder to equilibrate to room temperature before opening to
prevent condensation.

Calculate the required volume of DMSO to achieve a 10 mM concentration. For example, to
prepare a 10 mM stock solution from 1 mg of SUN B8155 (MW: 273.29), you would add
365.9 L of DMSO.

Carefully add the calculated volume of DMSO to the vial containing the SUN B8155 powder.
Cap the vial tightly and vortex thoroughly until the solid is completely dissolved.

If necessary, aliquot the stock solution into smaller, single-use volumes to avoid repeated
freeze-thaw cycles.

Label the vials clearly with the compound name, concentration, solvent, and date of
preparation.
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e Store the stock solution at -20°C or -80°C as recommended.

Workflow for Handling SUN B8155

Receiving

Receive Shipment

Inspect Package

Store Powder
(-20°C)

Prepare Stock Solution

Store Solution
(-80°C)

Handling
y

Don PPE

;

Conduct Experiment

Collect Waste Decontaminate Surfaces

Dispose via Chemical
Waste Stream
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Caption: Workflow for the safe handling of SUN B8155 from receipt to disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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